molecular formula C13H7ClFNO B6374257 4-(4-Chloro-3-cyanophenyl)-3-fluorophenol, 95% CAS No. 1261981-78-5

4-(4-Chloro-3-cyanophenyl)-3-fluorophenol, 95%

Cat. No.: B6374257
CAS No.: 1261981-78-5
M. Wt: 247.65 g/mol
InChI Key: HPGYEVUQLQAAIS-UHFFFAOYSA-N
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Description

4-(4-Chloro-3-cyanophenyl)-3-fluorophenol, 95% is a useful research compound. Its molecular formula is C13H7ClFNO and its molecular weight is 247.65 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(4-Chloro-3-cyanophenyl)-3-fluorophenol, 95% is 247.0200197 g/mol and the complexity rating of the compound is 316. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(4-Chloro-3-cyanophenyl)-3-fluorophenol, 95% suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(4-Chloro-3-cyanophenyl)-3-fluorophenol, 95% including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

IUPAC Name

2-chloro-5-(2-fluoro-4-hydroxyphenyl)benzonitrile
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C13H7ClFNO/c14-12-4-1-8(5-9(12)7-16)11-3-2-10(17)6-13(11)15/h1-6,17H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPGYEVUQLQAAIS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1C2=C(C=C(C=C2)O)F)C#N)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C13H7ClFNO
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID10684375
Record name 4-Chloro-2'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10684375
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

247.65 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

1261981-78-5
Record name 4-Chloro-2'-fluoro-4'-hydroxy[1,1'-biphenyl]-3-carbonitrile
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID10684375
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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